3-(phenylsulfonyl)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)propanamide

• IUPAC Name: 3-(benzenesulfonyl)-N-(pyridin-3-ylmethyl)-N-(2-thiophen-2-ylethyl)propanamide
• InChI: InChI=1S/C21H22N2O3S2/c24-21(11-15-28(25,26)20-8-2-1-3-9-20)23(13-10-19-7-5-14-27-19)17-18-6-4-12-22-16-18/h1-9,12,14,16H,10-11,13,15,17H2
• InChI Key: JVDGYHABPAHTHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)CCC(=O)N(CCC2=CC=CS2)CC3=CN=CC=C3
• Molecular Formula: C21H22N2O3S2
• Molecular Weight: 414.5 g/mol

Description

3-(Phenylsulfonyl)-N-(pyridin-3-ylmethyl)-N-(2-(thiophen-2-yl)ethyl)propanamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known to exhibit various biochemical and physiological effects, making it a promising candidate for drug development.

Scientific Research Applications

Synthesis and Chemical Properties

• Multicomponent Synthesis Approaches : A study detailed an efficient one-pot multicomponent approach for synthesizing thiazolo[3,2-a]pyridines, indicating the versatility of sulfonamide derivatives in constructing complex heterocyclic compounds. This method allows for high yields under mild conditions, showcasing the synthetic utility of sulfonamide chemistry in medicinal chemistry and drug discovery efforts (Altug et al., 2011).

• Biotransformation and Drug Metabolism : Research on drug metabolism utilized biocatalytic systems to generate mammalian metabolites of a biaryl-bis-sulfonamide compound, demonstrating the application of sulfonamide derivatives in understanding drug metabolism and pharmacokinetics (Zmijewski et al., 2006).

• Cycloaddition Reactions : The utility of bis-sulfonyl ethylene derivatives in catalytic asymmetric cycloaddition of azomethine ylides was explored, highlighting the role of sulfonamide derivatives in facilitating enantioselective synthesis of biologically active compounds (López-Pérez et al., 2008).

• Radical-Mediated Cleavage : Investigations into the stannyl radical-mediated cleavage of π-deficient heterocyclic sulfones provide insights into novel methodologies for synthesizing α-fluoro esters, showcasing the chemical versatility of sulfonamide derivatives (Wnuk et al., 1996).

• Catalytic Applications : The design and evaluation of N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene-, and toluenesulfonamide were reported for their potential as ligands in metal coordination, illustrating the broad applicability of sulfonamide derivatives in catalysis and materials science (Jacobs et al., 2013).

Biological Activities

• Anticancer Activities : Novel sulfonamide derivatives have been synthesized and evaluated for their anticancer activities, revealing the potential therapeutic applications of these compounds in oncology research (Ghorab et al., 2015).